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Compound of Interest

Compound Name:
2-tert-butyl-1H-indole-3-

carbaldehyde

Cat. No.: B1273631 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Indole-3-carbaldehyde and its derivatives are pivotal intermediates in medicinal

chemistry and drug discovery. They serve as versatile scaffolds for the synthesis of a wide

range of biologically active compounds, including those with anti-inflammatory, anticancer,

antibacterial, and antifungal properties[1][2]. The 2-tert-butyl substituted analogue, in particular,

offers a sterically hindered building block for creating novel therapeutic agents.

This document provides a detailed protocol for the high-yield synthesis of 2-tert-butyl-1H-
indole-3-carbaldehyde from 2-tert-butyl-1H-indole via the Vilsmeier-Haack reaction. This

method is a classic and efficient technique for the formylation of electron-rich heterocycles[3]

[4].
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2-tert-butyl-1H-indole

1. POCl₃, DMF
2. H₂O

2-tert-butyl-1H-indole-3-carbaldehyde
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Prepare Vilsmeier Reagent
(POCl₃ + DMF at <10°C)

Add 2-tert-butyl-1H-indole
Solution (<10°C)

Stir at 35°C
(1-2 hours)

Quench Reaction
(Add to crushed ice)

Neutralize with NaOH (aq)
(Precipitation)

Isolate Product
(Vacuum Filtration)

Wash with Cold Water

Dry Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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